2,5-Difluoro-benzylzinc bromide

• Molecular Formula: C7H5BrF2Zn
• Molecular Weight: 272.4 g/mol
• IUPAC Name: zinc;1,4-difluoro-2-methanidylbenzene;bromide
• InChI: InChI=1S/C7H5F2.BrH.Zn/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key: KZDGYLNACDHULV-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=C(C=CC(=C1)F)F.[Zn+2].[Br-]

Description

2,5-Difluorobenzyl bromide (C₇H₅BrF₂, CAS 85117-99-3) is an organobromine compound featuring a benzyl bromide backbone substituted with fluorine atoms at the 2- and 5-positions of the aromatic ring. With a molecular weight of 207.02 g/mol, it is widely used in organic synthesis as an alkylating agent, particularly in cross-coupling reactions to introduce fluorinated benzyl groups into target molecules . Its electron-withdrawing fluorine substituents influence its reactivity and stability, distinguishing it from non-fluorinated or differently substituted benzyl bromides.

Comparison with Similar Compounds

Structural and Reactivity Comparisons with Similar Benzyl Bromides

Bond Parameters and Crystallographic Data

A comparative analysis of bond lengths and torsion angles in substituted benzyl bromides reveals significant differences (Table 1). For example:

• Unsubstituted benzyl bromide exhibits shorter C(Ar)–CH₂ (1.50 Å) and C–Br (1.97 Å) bonds compared to substituted analogs.
• 2,6-Dimethoxybenzyl bromide shows elongated C(Ar)–CH₂ (1.54 Å) and C–Br (2.00 Å) bonds due to steric and electronic effects of the methoxy groups. The torsion angle (C(Ar)–CH₂–Br) approaches 90°, indicating reduced conjugation between the aromatic ring and the CH₂–Br moiety .
• 3,5-Dimethoxybenzyl bromide demonstrates discrepancies in crystallographic data depending on the technique (powder vs. single-crystal diffraction), highlighting methodological impacts on structural interpretations .

For 2,5-difluorobenzyl bromide , fluorine’s electronegativity likely shortens C–F bonds (1.34 Å typical) and slightly elongates C(Ar)–CH₂ and C–Br bonds compared to unsubstituted benzyl bromide, though experimental crystallographic data remains lacking.

Table 1: Structural Parameters of Selected Benzyl Bromides

Compound	C(Ar)–CH₂ (Å)	C–Br (Å)	Torsion Angle (°)	Technique
Benzyl bromide	1.50	1.97	0–10	Single-crystal
2,6-Dimethoxybenzyl bromide	1.54	2.00	85–90	Single-crystal
3,5-Dimethoxybenzyl bromide	1.52–1.55*	1.98–2.01*	75–80	Powder/Single-crystal
2,5-Difluorobenzyl bromide	Predicted: 1.52–1.53	Predicted: 1.98–1.99	Predicted: 80–85	N/A

*Discrepancies due to methodological differences .

Reactivity in Alkylation Reactions

2,5-Difluorobenzyl bromide’s reactivity is modulated by fluorine’s electron-withdrawing nature, which enhances the electrophilicity of the benzylic carbon compared to methoxy-substituted analogs. For instance:

• Pentabromobenzyl bromide and tetrabromoxylene () are used in alkylation for introducing bulky, halogenated groups, but their steric hindrance limits accessibility compared to 2,5-difluorobenzyl bromide.